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For Researchers, Scientists, and Drug Development Professionals

Introduction

Drimentine C is a naturally occurring terpenylated diketopiperazine, a class of complex
alkaloids that have garnered significant interest in the scientific community for their diverse
biological activities. First isolated from Actinomycete bacteria, Drimentine C has demonstrated
a range of promising effects, including antibiotic, antifungal, and anthelmintic properties. This
technical guide provides a comprehensive overview of the known physical and chemical
properties of Drimentine C, its biological activities with available data, and a look into the
general mechanisms of action for its structural class.

Physicochemical Properties

The fundamental physicochemical properties of Drimentine C are summarized in the table
below. These data are essential for its handling, formulation, and analysis in a research and
development setting.
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Property Value Reference
CAS Number 204398-92-5 [1]
Molecular Formula Cs1H41N302 [1]
Molecular Weight 487.7 g/mol [1]

N Soluble in DMF, DMSO,
Solubility [1]
Ethanol, Methanol

Storage Temperature -20°C [2]

Note: At present, detailed, publicly available data on properties such as melting point, specific
rotation, and comprehensive spectroscopic analyses (*H NMR, 13C NMR, IR, Mass
Spectrometry) are limited. While synthetic studies confirm the use of these analytical
techniques for structural verification, the raw spectral data are not readily accessible in the
public domain.

Biological Activity

Drimentine C has been reported to exhibit a variety of biological activities, positioning it as a
molecule of interest for further investigation in drug discovery programs.

Cytotoxic Activity

Drimentine C has shown inhibitory effects on the proliferation of cancer cell lines. Specifically,
it has been observed to inhibit the growth of NS-1 murine 3 lymphocyte myeloma cells. At a
concentration of 12.5 pg/mL, it inhibited proliferation by 63%, and at 100 pg/mL, the inhibition
reached 98%.

Antimicrobial and Anthelmintic Activities

Drimentine C belongs to a class of compounds known for their antibiotic, antifungal, and
anthelmintic activities. While specific minimum inhibitory concentration (MIC) values against a
broad panel of bacteria and fungi, or detailed efficacy data against specific helminths for
Drimentine C are not detailed in the currently available literature, the general activity profile of
the drimentine family of compounds suggests its potential in these areas.
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Experimental Protocols

Detailed experimental protocols for the biological evaluation of Drimentine C are not explicitly
available in the public literature. However, standardized methodologies for assessing
cytotoxicity, antifungal, antibacterial, and anthelmintic activities are well-established and would
likely form the basis of any such investigation. An illustrative workflow for a general cytotoxicity
assay is provided below.
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Caption: A generalized workflow for a cell-based cytotoxicity assay.

Signaling Pathways and Mechanism of Action

The precise molecular targets and signaling pathways modulated by Drimentine C have not
yet been fully elucidated. However, insights can be drawn from the broader family of
diketopiperazine-containing natural products. Many compounds in this class are known to exert
their biological effects through various mechanisms, including the inhibition of tubulin
polymerization, which disrupts microtubule dynamics and leads to cell cycle arrest and
apoptosis, and the interference with bacterial quorum sensing pathways.

Below is a conceptual diagram illustrating a potential mechanism of action for a
diketopiperazine compound that targets tubulin polymerization.
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Caption: Putative mechanism of action via tubulin polymerization inhibition.
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Conclusion

Drimentine C is a promising natural product with a range of biological activities that warrant
further investigation. While foundational physicochemical data are available, a deeper
understanding of its properties, particularly detailed spectroscopic information and
comprehensive biological profiling, will be crucial for advancing its potential as a therapeutic
lead. Future research should focus on elucidating its precise mechanism of action and
exploring its efficacy in more advanced preclinical models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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